Cas no 482308-06-5 ((3-Methoxy-4-morpholin-4-ylphenyl)amine)

(3-Methoxy-4-morpholin-4-ylphenyl)amine structure
482308-06-5 structure
Product Name:(3-Methoxy-4-morpholin-4-ylphenyl)amine
CAS No:482308-06-5
MF:C11H16N2O2
MW:208.256942749023
MDL:MFCD09755872
CID:1072227
PubChem ID:21936468
Update Time:2025-04-20

(3-Methoxy-4-morpholin-4-ylphenyl)amine Chemical and Physical Properties

Names and Identifiers

    • (3-Methoxy-4-morpholin-4-ylphenyl)amine
    • 3-methoxy-4-(4-morpholinyl)Benzenamine
    • 3-methoxy-4-morpholin-4-ylaniline
    • 3-Methoxy-4-morpholinoaniline
    • 3-methoxy-4-(4-morpholinyl)aniline
    • 3-methoxy-4-(morpholin-4-yl)aniline
    • 3-methoxy-4-morpholin-4-ylphenylamine
    • 4-(2-methoxy-4-aminophenyl)morpholine
    • LS-04059
    • DTXSID70620355
    • ALBB-012991
    • STL088997
    • SCHEMBL77893
    • 482308-06-5
    • DB-070922
    • MFCD09755872
    • 3-methoxy-4-morpholin-4-yl-phenylamine
    • ASISCHEM A93504
    • AKOS000101320
    • MDL: MFCD09755872
    • Inchi: 1S/C11H16N2O2/c1-14-11-8-9(12)2-3-10(11)13-4-6-15-7-5-13/h2-3,8H,4-7,12H2,1H3
    • InChI Key: BRTDKJDVVFXVQK-UHFFFAOYSA-N
    • SMILES: O1CCN(C2C=CC(=CC=2OC)N)CC1

Computed Properties

  • Exact Mass: 208.12100
  • Monoisotopic Mass: 208.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 47.7Ų

Experimental Properties

  • Density: 1.163
  • Boiling Point: 411.054°C at 760 mmHg
  • Flash Point: 202.398°C
  • Refractive Index: 1.573
  • PSA: 47.72000
  • LogP: 1.76020

(3-Methoxy-4-morpholin-4-ylphenyl)amine Security Information

(3-Methoxy-4-morpholin-4-ylphenyl)amine Pricemore >>

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